Cas no 90923-01-6 (2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester)

2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester structure
90923-01-6 structure
Product Name:2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester
CAS No:90923-01-6
MF:C10H11NO4S
MW:241.26364159584
CID:5735486
Update Time:2023-11-06

2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenebutanoic acid, α-(hydroxyimino)-γ-oxo-, ethyl ester
    • Inchi: 1S/C10H11NO4S/c1-2-15-10(13)7(11-14)6-8(12)9-4-3-5-16-9/h3-5,14H,2,6H2,1H3
    • InChI Key: NGNZLLUNLZEZBX-UHFFFAOYSA-N
    • SMILES: C1(C(=O)CC(=NO)C(OCC)=O)SC=CC=1

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Melting Point: 99-100 °C
  • Boiling Point: 430.9±51.0 °C(Predicted)
  • pka: 8.32±0.10(Predicted)
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